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Compound of Interest

Compound Name:
3,5-Dihydroxyadamantan-1-yl

Methacrylate

Cat. No.: B8432574 Get Quote

Essential Safety and Handling of 3,5-
Dihydroxyadamantan-1-yl Methacrylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

3,5-Dihydroxyadamantan-1-yl Methacrylate. The following procedures are based on best

practices for handling methacrylate compounds and are intended to ensure the safety of

laboratory personnel.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are crucial to minimize exposure

and ensure safety when handling 3,5-Dihydroxyadamantan-1-yl Methacrylate.[1] The

following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Details and Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for larger quantities or

significant splash hazards.

Conforms to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166. Protects

against splashes and vapors

that can cause serious eye

irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®, or a

three-layered PVP glove). A

lab coat or chemical-resistant

apron should be worn. For

larger quantities, chemical-

resistant coveralls may be

necessary.

Prevents skin contact, which

can cause skin irritation and

may lead to sensitization.[1][3]

[4] Ordinary surgical rubber

gloves are penetrated by

methyl methacrylate monomer

in less than 1 minute.[3]

Respiratory Protection

A full-face respirator with

appropriate cartridges may be

necessary if risk assessment

shows it is required, especially

in cases of insufficient

ventilation or for large spills.

To be used when engineering

controls such as a fume hood

are not sufficient to control

vapor exposure.[4][5] Lab

personnel intending to use a

respirator mask must be

trained and fit-tested.[5]

Operational Plan: Handling and Storage
Proper handling and storage are essential to prevent accidents and maintain the chemical's

integrity.[1]

Handling:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation risks.[1]

[5][6]

Avoid contact with skin, eyes, and clothing.[1][7]
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Wash hands thoroughly after handling.[1][2][8]

Keep away from heat, sparks, open flames, and other ignition sources.[1][9] Use non-

sparking tools.[1][7]

Take measures to prevent the buildup of electrostatic charge.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][8][9] A

recommended storage temperature is 2–8°C.[6]

Store under an inert atmosphere (e.g., nitrogen) to prevent polymerization or moisture

absorption.[6] The presence of oxygen is required for some inhibitors to function effectively,

so supplier recommendations should be followed.[10]

Keep away from incompatible materials such as strong oxidizers, acids, bases, and

peroxides.[1][6][9]

Protect from light.[1][9]

Emergency and Disposal Plan
Emergency Measures:
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Situation First Aid Measures

If Inhaled
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

In Case of Skin Contact

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.[2][5][8]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][8]

If Swallowed

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][7]

Spills

For small spills (<1 L), and if trained, use

appropriate personal protective equipment and

absorbent material. For large spills (>1 L),

evacuate the area and contact emergency

services.[5] Use non-sparking tools to collect the

material.[6]

Disposal Plan:

Dispose of 3,5-Dihydroxyadamantan-1-yl Methacrylate and any contaminated materials in

accordance with all applicable federal, state, and local regulations.[1]

Unused Product: Must not be disposed of with household garbage.[2] Incineration is a

recommended disposal method for similar chemicals.[9] Consult your local regional

authorities for proper disposal procedures.[8]

Contaminated Materials (e.g., gloves, absorbent pads): Collect in a sealed, labeled container

and dispose of as hazardous waste.[1]
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Empty Containers: Empty containers can still pose a hazard.[5] They should be triple rinsed,

with the rinsate collected for disposal as hazardous waste.[5] After proper rinsing and

ensuring no residue remains, the label should be defaced, and the container can be

discarded according to local regulations.[5]

Experimental Workflow
The following diagram outlines the standard workflow for handling 3,5-Dihydroxyadamantan-
1-yl Methacrylate in a laboratory setting.
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Caption: Workflow for handling 3,5-Dihydroxyadamantan-1-yl Methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. bg.cpachem.com [bg.cpachem.com]

3. Skin protection against methylmethacrylate - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Methacrylates and Skilled Trade | Discover Essential Safety Tips — Methacrylate
Producers Association, Inc. [mpausa.org]

5. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

6. 3,5-Dihydroxyadamantan-1-yl Methacrylate | Benchchem [benchchem.com]

7. echemi.com [echemi.com]

8. tcichemicals.com [tcichemicals.com]

9. How to Dispose of Waste Methyl Methacrylate? [slchemtech.com]

10. petrochemistry.eu [petrochemistry.eu]

To cite this document: BenchChem. [Personal protective equipment for handling 3,5-
Dihydroxyadamantan-1-yl Methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8432574#personal-protective-equipment-for-
handling-3-5-dihydroxyadamantan-1-yl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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